Ethyl 5,6-dimethylpiperidine-2-carboxylate
Overview
Description
Ethyl 5,6-dimethylpiperidine-2-carboxylate is a chemical compound that belongs to the class of piperidine derivatives. It is commonly used in scientific research for its potential pharmacological properties. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of Ethyl 5,6-dimethylpiperidine-2-carboxylate is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and norepinephrine. It may also have an effect on ion channels and receptors in the brain.
Biochemical and Physiological Effects:
Ethyl 5,6-dimethylpiperidine-2-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease the release of inflammatory cytokines and increase the release of anti-inflammatory cytokines in animal models. Additionally, it has been shown to increase the levels of brain-derived neurotrophic factor, which is important for the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
One advantage of using Ethyl 5,6-dimethylpiperidine-2-carboxylate in lab experiments is its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and anti-convulsant effects, which could be useful in the development of new drugs for the treatment of various diseases. However, one limitation is that the exact mechanism of action is not fully understood, which could make it difficult to develop drugs based on this compound.
Future Directions
There are several future directions for research on Ethyl 5,6-dimethylpiperidine-2-carboxylate. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases. Another direction is to study its mechanism of action in more detail, which could lead to the development of new drugs based on this compound. Additionally, future research could focus on the development of more efficient and cost-effective synthesis methods for Ethyl 5,6-dimethylpiperidine-2-carboxylate.
Synthesis Methods
Ethyl 5,6-dimethylpiperidine-2-carboxylate can be synthesized through a multi-step process. The first step involves the reaction of 2,5-dimethylpyridine with ethyl chloroacetate in the presence of sodium hydride. This results in the formation of ethyl 2-(2,5-dimethylpyridin-4-yl)acetate. The next step involves the reduction of this intermediate using lithium aluminum hydride, which results in the formation of Ethyl 5,6-dimethylpiperidine-2-carboxylate.
Scientific Research Applications
Ethyl 5,6-dimethylpiperidine-2-carboxylate has been extensively studied for its potential pharmacological properties. It has been shown to have analgesic, anti-inflammatory, and anti-convulsant effects in animal models. Additionally, it has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
ethyl 5,6-dimethylpiperidine-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO2/c1-4-13-10(12)9-6-5-7(2)8(3)11-9/h7-9,11H,4-6H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TXCFTPFXNSXQPH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCC(C(N1)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5,6-dimethylpiperidine-2-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(thiophen-2-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)cyclopentanecarboxamide](/img/structure/B2997423.png)
![6-(1,4-Dioxa-8-azaspiro[4.5]decane-8-carbonyl)-2-(4-fluorophenyl)-5-methoxypyridazin-3-one](/img/structure/B2997425.png)
![N-([2,3'-bipyridin]-5-ylmethyl)-2-(benzo[d][1,3]dioxol-5-yl)acetamide](/img/structure/B2997426.png)
![3-(4-(Tert-butyl)phenyl)-8-((3-(trifluoromethyl)phenyl)sulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one](/img/structure/B2997427.png)
![(3R,5R)-3-Methoxy-5-[(2-methylpropan-2-yl)oxy]piperidine;hydrochloride](/img/structure/B2997436.png)
![N-[(E)-[amino-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)methylidene]amino]-2-cyanoacetamide](/img/structure/B2997438.png)
![1-[(2-fluorophenyl)methoxy]-N-(4-methylphenyl)-2-oxopyridine-3-carboxamide](/img/structure/B2997440.png)